Cas no 2580240-12-4 (Ethyl 3-(3-cyanopiperidin-3-yl)propanoate)

• Product Name: Ethyl 3-(3-cyanopiperidin-3-yl)propanoate
• CAS No: 2580240-12-4
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5661408
• PubChem ID: 165888425
• Update Time: 2025-10-28

Ethyl 3-(3-cyanopiperidin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2580240-12-4
• ethyl 3-(3-cyanopiperidin-3-yl)propanoate
• EN300-27733021
• Ethyl 3-(3-cyanopiperidin-3-yl)propanoate

• Inchi： 1S/C11H18N2O2/c1-2-15-10(14)4-6-11(8-12)5-3-7-13-9-11/h13H,2-7,9H2,1H3
• InChI Key： GXUXEBYSOFPODM-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1(C#N)CNCCC1)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.1Ų

Additional information on Ethyl 3-(3-cyanopiperidin-3-yl)propanoate

Ethyl 3-(3-cyanopiperidin-3-yl)propanoate (CAS No. 2580240-12-4): A Comprehensive Overview

Ethyl 3-(3-cyanopiperidin-3-yl)propanoate (CAS No. 2580240-12-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Ethyl 3-(3-cyanopiperidin-3-yl)propanoate is a derivative of piperidine, a six-membered heterocyclic amine with a nitrogen atom. The compound features an ethyl ester group attached to a propionic acid chain, which is further substituted with a 3-cyanopiperidine moiety. The presence of the cyano group (CN) imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity.

The molecular formula of Ethyl 3-(3-cyanopiperidin-3-yl)propanoate is C₁₁H₁₅NO₂, and its molecular weight is approximately 197.24 g/mol. The compound is typically obtained as a colorless or pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

Synthesis Methods

The synthesis of Ethyl 3-(3-cyanopiperidin-3-yl)propanoate can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 3-cyanopiperidine with ethyl propionate in the presence of a suitable catalyst. This reaction typically proceeds via nucleophilic substitution, where the cyano group on the piperidine ring attacks the carbonyl carbon of the ester, leading to the formation of the desired product.

Another approach involves the coupling of 3-cyanopiperidine with propionic acid using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). This method provides good yields and is widely used in both academic and industrial settings.

Biological Activities and Applications

Ethyl 3-(3-cyanopiperidin-3-yl)propanoate has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function.

A study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 3-(3-cyanopiperidin-3-yl)propanoate effectively reduces oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential.

In addition to its neuroprotective properties, Ethyl 3-(3-cyanopiperidin-3-yl)propanoate has also shown promise as an analgesic agent. Preclinical studies have indicated that it can effectively alleviate pain by interacting with specific receptors in the CNS, providing a potential alternative to traditional pain management therapies.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of Ethyl 3-(3-cyanopiperidin-3-yl)propanoate. A notable study conducted by researchers at the University of California, San Francisco, explored the compound's effects on synaptic plasticity and memory formation. The results indicated that Ethyl 3-(3-cyanopiperidin-3-yl)propanoate enhances long-term potentiation (LTP), a process critical for learning and memory consolidation.

Another significant development involves the use of computational methods to predict the pharmacokinetic properties of Ethyl 3-(3-cyanopiperidin-3-yl)propanoate. Machine learning algorithms have been employed to model the compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles, providing valuable insights for drug development.

Conclusion

In conclusion, Ethyl 3-(3-cyanopiperidin-3-yl)propanoate (CAS No. 2580240-12-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and mechanisms of action, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.